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Compound of Interest

Compound Name: 1,5-Pentane-D10-diol

Cat. No.: B15139213

Technical Guide to the Safe Handling of 1,5-
Pentanediol-d10

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
procedures for 1,5-Pentanediol-d10. Specific safety data for the deuterated form is limited;
therefore, this guide is primarily based on the well-documented properties of its non-deuterated
analogue, 1,5-Pentanediol (CAS No. 111-29-5). This approach is standard practice as
deuteration, the replacement of hydrogen with its stable, non-radioactive isotope deuterium,
does not significantly alter the fundamental chemical hazards of a molecule.[1] However, it can
affect the metabolic rate, a factor to consider in specialized toxicological or pharmacokinetic
studies.[1][2] Users must always consult the most current Safety Data Sheet (SDS) provided by
their supplier and adhere to all institutional and regulatory safety protocols.

Physical and Chemical Properties

1,5-Pentanediol is a colorless, odorless, and viscous liquid at room temperature.[3][4] It is
hygroscopic, meaning it readily absorbs moisture from the air.[5][6] Its miscibility with water and
various organic solvents makes it a versatile compound in laboratory settings.[3][4][7]
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Property

Value

Source(s)

Molecular Formula

CsH2D1002

(Calculated)

114.21 g/mol (for d10) vs.

Molecular Weight [518]
104.15 g/mol (standard)
Clear, colorless, viscous, oily

Appearance o [319]
liquid

Odor Odorless [31[5]

Melting Point -18 °C (-0.4 °F) [3][5]

- _ 242 °C (467.6 °F) at 760

Boiling Point [3][4][5]
mmHg

Flash Point 135 °C (275 °F) - Closed Cup [5]

Density 0.994 g/mL at 25 °C [41[5]

Vapor Pressure

0.01 mbar at 20 °C

[5]

Water Solubility

Miscible

[3]4]

Autoignition Temp.

335 °C (635 °F)

[5]

Explosive Limits

Lower: 1.3% (V) / Upper:
13.1% (V)

[3](5]

Stability

Stable under normal
conditions; hygroscopic.[5][6]
[10]

[51(6][10]

Toxicological Information

Based on data for 1,5-Pentanediol, the compound exhibits very low acute toxicity.[9] It is not

classified as a hazardous substance according to GHS criteria.[11] It is not considered a skin or

eye irritant, nor a sensitizer.[9][12]
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_ ] Method /
Endpoint Value Species L Source(s)
Guideline
LD50 (Oral) 10,000 mg/k Rat OECD Test [B][11][12]
ra , m a
9 Guideline 401
LD50 (Dermal) > 19,800 mg/kg Rabbit ECHA [12]
OECD Test
Skin Irritation Not an irritant Rabbit o [3]
Guideline 404
o Not mutagenic in
Mutagenicity N/A AMES Test [5]

AMES Test

Hazard Identification and First Aid Measures

While not classified as hazardous, prudent laboratory practice dictates treating all chemicals
with care. The primary hazards are associated with physical properties (e.g., slipperiness of
spills) and potential combustion at high temperatures.

o Potential Health Effects:

o

Inhalation: Unlikely to be a hazard at room temperature due to low vapor pressure. If
heated, vapors may cause mild irritation.

o

Skin Contact: Not expected to cause irritation.[9] Prolonged contact should be avoided.

o

Eye Contact: May cause mild, transient irritation.

[¢]

Ingestion: Mildly toxic by ingestion.[9]
 First Aid Protocols:

o General Advice: If in doubt or if symptoms persist, seek medical attention.[10][11] Show
the safety data sheet to the attending physician.[7]

o After Inhalation: Move the person to fresh air.[7][10] If breathing is difficult, provide oxygen
or artificial respiration and seek medical advice.[7]
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o After Skin Contact: Remove contaminated clothing.[7] Rinse skin with plenty of soap and
water.[7][10]

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
holding eyelids apart.[7][10] Remove contact lenses if present and easy to do.[10]
Continue rinsing and consult a physician.[7]

o After Ingestion: Rinse mouth with water.[7][10] Do NOT induce vomiting.[7][10] Never give
anything by mouth to an unconscious person.[7] Call a doctor if you feel unwell.[11]

Experimental Protocols for Cited Data

The toxicological data presented in this guide are derived from standardized testing protocols
established by the Organisation for Economic Co-operation and Development (OECD).

o OECD Test Guideline 401 (Acute Oral Toxicity): This protocol was used to determine the oral
LD50 value. It involves the administration of the substance to a group of fasted rats at a
specified dose. The animals are observed for a period (typically 14 days) for signs of toxicity
and mortality.

o OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This guideline was used to
assess skin irritation. It involves applying the substance to the shaved skin of a rabbit and
observing for signs of erythema (redness) and edema (swelling) over a set period.

Handling, Storage, and Personal Protective
Equipment (PPE)

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.

e Handling:
o Work in a well-ventilated area.[10]
o Avoid contact with skin and eyes.[4]

o Wash hands thoroughly after handling.[10]
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o Do not eat, drink, or smoke in work areas.[10]

o Handle in accordance with good industrial hygiene and safety practices.[5]

e Storage:
o Keep containers tightly closed in a dry, well-ventilated place.[7]
o The substance is hygroscopic; protect from moisture.[5][6][11]

o Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[5][6]

o Personal Protective Equipment (PPE):

[e]

Eye/Face Protection: Wear chemical safety goggles or glasses approved under standards
like EN166 (EU) or NIOSH (US).[5][7]

o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been
inspected prior to use.[7][10] Use proper glove removal technique to avoid skin contact.[7]

o Body Protection: Wear a standard laboratory coat.[13]

o Respiratory Protection: Not required under normal use conditions due to low volatility.[3][5]
If working with heated material or in a poorly ventilated area, use a respirator.

Accidental Release and Firefighting Measures

o Accidental Release:

o

Ensure adequate ventilation.

o

Prevent further leakage or spillage if safe to do so.[7] Do not let the product enter drains.

[7]

o

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, Chemizorb®).[7]

o

Collect the absorbed material into a suitable, closed container for disposal.[7]
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o Be aware of the slipping hazard caused by the spilled product.[11]
 Firefighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[7][10][11]

o Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
[10][11]

o Hazards from Combustion: Hazardous combustion products include carbon monoxide
(CO) and carbon dioxide (CO2).[5][6][10]

o Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[7][11]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1,5-Pentanediol-d10
in a research environment.
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1. Assess Risks
(Review SDS)

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Workspace
(Ventilation, Spill Kit Ready)

4. Handle Chemical

Routine Procedure

5a. Dispose of Waste
(Follow Regulations)

6a. Decontaminate & Clean

7a. Secure Area

(Avoid Incompatibles)

Personal Exposure

Contain & Absorb Spill

Administer First Aid
(Flush Area, Seek Medical Help)

Evacuate & Report

Click to download full resolution via product page

Caption: Logical workflow for handling 1,5-Pentanediol-d10 safely.
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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